Probenazole
Probenazole
Probenazole is a member of the class of 1,2-benzothiazoles that is 1,2-benzothiazole 1,1-dioxide substituted at position 3 by an allyloxy group. A fungicide used to control rice blast. It has a role as a plant activator and an antifungal agrochemical. It is a 1,2-benzisothiazole, an aromatic ether, a sulfone and a benzothiazole fungicide. It derives from a saccharin.
Brand Name:
Vulcanchem
CAS No.:
27605-76-1
VCID:
VC0166668
InChI:
InChI=1S/C10H9NO3S/c1-2-7-14-10-8-5-3-4-6-9(8)15(12,13)11-10/h2-6H,1,7H2
SMILES:
C=CCOC1=NS(=O)(=O)C2=CC=CC=C21
Molecular Formula:
C10H9NO3S
Molecular Weight:
223.25 g/mol
Probenazole
CAS No.: 27605-76-1
Reference Standards
VCID: VC0166668
Molecular Formula: C10H9NO3S
Molecular Weight: 223.25 g/mol
CAS No. | 27605-76-1 |
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Product Name | Probenazole |
Molecular Formula | C10H9NO3S |
Molecular Weight | 223.25 g/mol |
IUPAC Name | 3-prop-2-enoxy-1,2-benzothiazole 1,1-dioxide |
Standard InChI | InChI=1S/C10H9NO3S/c1-2-7-14-10-8-5-3-4-6-9(8)15(12,13)11-10/h2-6H,1,7H2 |
Standard InChIKey | WHHIPMZEDGBUCC-UHFFFAOYSA-N |
SMILES | C=CCOC1=NS(=O)(=O)C2=CC=CC=C21 |
Canonical SMILES | C=CCOC1=NS(=O)(=O)C2=CC=CC=C21 |
Melting Point | 138.5 °C |
Description | Probenazole is a member of the class of 1,2-benzothiazoles that is 1,2-benzothiazole 1,1-dioxide substituted at position 3 by an allyloxy group. A fungicide used to control rice blast. It has a role as a plant activator and an antifungal agrochemical. It is a 1,2-benzisothiazole, an aromatic ether, a sulfone and a benzothiazole fungicide. It derives from a saccharin. |
Solubility | 6.72e-04 M |
Synonyms | 3-allyloxy-1,2-benzoisothiazole-1,1-dioxide oryzemate Probenazole |
PubChem Compound | 91587 |
Last Modified | Nov 11 2021 |
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